2-Allyl-1-hydroxy-9,10-anthraquinone

• IUPAC Name: 1-hydroxy-2-prop-2-enylanthracene-9,10-dione
• InChI: InChI=1S/C17H12O3/c1-2-5-10-8-9-13-14(15(10)18)17(20)12-7-4-3-6-11(12)16(13)19/h2-4,6-9,18H,1,5H2
• InChI Key: IMUBGIOLZQTIGI-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=C(C2=C(C=C1)C(=O)C3=CC=CC=C3C2=O)O
• Molecular Formula: C17H12O3
• Molecular Weight: 264.27 g/mol

Description

R162 is a potent inhibitor of glutamate dehydrogenase 1 (GDH1), an enzyme involved in cellular metabolism. This compound has garnered significant attention due to its potential anti-cancer properties, particularly in inhibiting tumor growth and cell proliferation .

Scientific Research Applications

R162 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions to study its reactivity and properties.

Biology: Employed in biological studies to investigate its effects on cellular metabolism and enzyme activity.

Medicine: Explored for its potential anti-cancer properties, particularly in inhibiting tumor growth and cell proliferation.

Industry: Utilized in the development of new pharmaceuticals and therapeutic agents .

Mechanism of Action

R162 exerts its effects by inhibiting the activity of glutamate dehydrogenase 1 (GDH1). This inhibition leads to decreased intracellular fumarate levels, attenuated glutathione peroxidase activity, increased reactive oxygen species levels, and reduced cell proliferation. The compound directly binds to GDH1, disrupting its normal function and leading to impaired cellular metabolism .

Future Directions

Anthraquinones, including 2-Allyl-1-hydroxy-9,10-anthraquinone, have been used for centuries in various therapeutic applications. The emergence of drug-resistant cancers warrants the development of new anticancer agents, and anthraquinones are being increasingly researched for this purpose.

Biochemical Analysis

Biochemical Properties

2-Allyl-1-hydroxy-9,10-anthraquinone has been found to interact with Glutamate Dehydrogenase 1 (GDH1), a hexameric enzyme that catalyzes the reversible conversion of glutamate to α-ketoglutarate and ammonia while reducing NAD(P)+ to NAD(P)H . It directly binds to GDH1 and inhibits its activity .

Cellular Effects

This compound has been shown to appreciably decrease intracellular fumarate levels, lessen glutathione peroxidase (GPx) activity, and elevate mitochondrial ROS levels . It preferentially arrests cancer cell proliferation of H1299, MDA-MB231, and primary leukemia cells over nonmalignant, proliferating human cells .

Molecular Mechanism

This compound exerts its effects at the molecular level by directly binding to GDH1 and inhibiting its activity in a mixed mode manner . It displays selectivity over other NADPH-dependent enzymes such as 6-phosphogluconate dehydrogenase (6PGD) and fumarate hydratase (FH) .

Temporal Effects in Laboratory Settings

It has been shown to significantly decrease tumor growth and masses in H1299-xenograft tumor mouse models .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. It has been shown to significantly decrease tumor growth and masses in H1299-xenograft tumor mouse models at a dosage of 30 mg/kg .

Metabolic Pathways

It has been found to interact with GDH1, an enzyme involved in the metabolism of glutamate .

Subcellular Localization

Given its interaction with GDH1, it may be localized in the mitochondria where GDH1 is typically found .

Preparation Methods

Synthetic Routes and Reaction Conditions

R162 is synthesized through a series of chemical reactions. The primary synthetic route involves the reaction of 2-allyl-1-hydroxy-9,10-anthraquinone with various reagents under controlled conditions. The reaction conditions typically include the use of solvents like dimethyl sulfoxide (DMSO) and ethanol, with the reaction being carried out at elevated temperatures to ensure complete conversion .

Industrial Production Methods

Industrial production of R162 follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and solvents to ensure the consistency and quality of the final product. The production is carried out in controlled environments to maintain the integrity of the compound .

Chemical Reactions Analysis

Types of Reactions

R162 undergoes several types of chemical reactions, including:

Oxidation: R162 can be oxidized under specific conditions, leading to the formation of various oxidized products.

Reduction: The compound can also undergo reduction reactions, particularly in the presence of reducing agents.

Substitution: R162 can participate in substitution reactions where functional groups are replaced by other groups

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Various nucleophiles and electrophiles are employed in substitution reactions

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation reactions may yield quinones, while reduction reactions can produce hydroquinones .

Comparison with Similar Compounds

Similar Compounds

Epigallocatechin gallate (EGCG): Another GDH1 inhibitor with similar anti-cancer properties.

Epicatechin gallate (ECG): Also inhibits GDH1 and has been studied for its potential therapeutic effects.

Uniqueness of R162

R162 is unique in its high potency and selectivity for GDH1. It has shown significant efficacy in reducing tumor growth and cell proliferation in various cancer models, making it a promising candidate for further research and development .